Cas no 2002-59-7 (6-Thioxanthine)

6-Thioxanthine structure
6-Thioxanthine structure
Product Name:6-Thioxanthine
CAS No:2002-59-7
MF:C5H4N4OS
MW:168.176458358765
MDL:MFCD01564486
CID:42285
PubChem ID:1268107
Update Time:2025-04-18

6-Thioxanthine Chemical and Physical Properties

Names and Identifiers

    • 6-Mercapto-9H-purin-2-ol
    • 6-Thioxanthine
    • 1,3,6,7-Tetrahydro-6-thioxo-2H-purin-2-one
    • 2H-Purin-2-one, 1,3,6,9-tetrahydro-6-thioxo-
    • 6-sulfanylidene-3,7-dihydropurin-2-one
    • 6-Thioxo-6,9-dihydro-1H-purin-2(3H)-one
    • 2-Hydroxy-6-mercaptopurine
    • 6-sulfanyl-9H-purin-2-ol
    • 6-Mercaptoxanthine
    • 2H-Purin-2-one, 1,3,6,7-tetrahydro-6-thioxo-
    • 2HLR5DQG0J
    • 2-HYDROXY-6-THIOPURINE
    • RJOXFJDOUQJOMQ-UHFFFAOYSA-N
    • 6-mercapto-3,9-dihydro-2H-purin-2-one
    • 3,6-Dihydro-6-thioxo-9H-purine-2(1H)-one
    • 6-sulfanyl-3,9-dihydro-2H-purin-2-one
    • 6-Thio-2-hydroxypurine
    • Xanthine, 6-thio-
    • 6-sulfany
    • 2002-59-7
    • SCHEMBL160703
    • NSC-12160
    • AI3-52244
    • AKOS015955614
    • CS-W019267
    • J-518826
    • Imidazolo[4, 5-d]pyrimidin-6(5H)-one, 4, 7-dihydro-4-thione-
    • 6-thioxo-3,7-dihydropurin-2-one;6-Thioxo-6,9-dihydro-1H-purin-2(3H)-one
    • AKOS005067757
    • A814176
    • FT-0633971
    • 6-thioxo-3,9-dihydropurin-2-one
    • CHEMBL1426
    • AKOS015854532
    • 2H-PURIN-2-ONE, 1,3,6,7-TETRAHYDRO-6-THIOXO- XANTHINE, 6-THIO-
    • Purin-2-ol, 6-mercapto (keto form)
    • 1,3,6,9-Tetrahydro-6-thioxo-2H-purin-2-one
    • NS00009361
    • 6-thioxo-6,7-dihydro-1H-purin-2(3H)-one
    • ?6-THIOXANTHINE
    • SCHEMBL8485085
    • DTXSID80173842
    • 2-Oxo-6-thioxo-1,2,3,6-tetrahydro-9H-purine
    • 6-Thioxo-1,3,6,9-tetrahydro-2H-purin-2-one
    • UNII-2HLR5DQG0J
    • AKOS025395592
    • NSC12160
    • 6-Thioxo-1,3,6,7-tetrahydro-purin-2-one
    • F12268
    • 2-Hydroxy-6-mercapto-purin
    • 6-Thioxo-1,3,6,9-tetrahydro-2H-purin-2-one #
    • NSC 12160
    • MFCD01564486
    • GS-3736
    • NCGC00161963-01
    • 6-Thioxo-1,3,6,9-tetrahydro-purin-2-one
    • purin-2(1H)-one, 3,6-dihydro-6-thioxo-
    • ALBB-035593
    • STL372826
    • 6-sulfanyl-1,7-dihydropurin-2-one
    • 2H-PURIN-2-ONE, 1,3,6,7-TETRAHYDRO-6-THIOXO-XANTHINE, 6-THIO-
    • 9H-purin-2-ol, 6-mercapto-
    • STL558644
    • Imidazolo(4, 5-d)pyrimidin-6(5H)-one, 4, 7-dihydro-4-thione-
    • DTXCID7096333
    • DB-045063
    • MDL： MFCD01564486
    • Inchi： 1S/C5H4N4OS/c10-5-8-3-2(4(11)9-5)6-1-7-3/h1H,(H3,6,7,8,9,10,11)
    • InChI Key： RJOXFJDOUQJOMQ-UHFFFAOYSA-N
    • SMILES： S=C1C2=C(N=CN2)NC(N1)=O

Computed Properties

  • Exact Mass: 168.01100
  • Monoisotopic Mass: 168.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 26
  • XLogP3: -0.1
  • Topological Polar Surface Area: 102

Experimental Properties

  • Color/Form: powder
  • Density: 1.534 (estimate)
  • Melting Point: 300 °C
  • Refractive Index: 1.6390 (estimate)
  • PSA: 109.42000
  • LogP: 0.30880
  • Solubility: Slightly soluble in water

6-Thioxanthine Security Information

6-Thioxanthine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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